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Compound of Interest

Compound Name: Irinotecan

Cat. No.: B193450 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

handling and disposal of Irinotecan, a potent chemotherapy agent. This document outlines

critical safety protocols, personal protective equipment (PPE) specifications, and emergency

procedures to minimize exposure and ensure a secure laboratory environment.

Irinotecan and its derivatives are hazardous substances that can cause genetic defects and

harm to unborn children.[1] All handling procedures must be designed to prevent skin contact,

inhalation, and ingestion. Adherence to strict safety protocols is paramount to mitigate the risks

associated with this cytotoxic compound.

Personal Protective Equipment (PPE)
The primary defense against exposure to Irinotecan is the consistent and correct use of

appropriate PPE. The following table summarizes the mandatory equipment for handling

Irinotecan in any form.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b193450?utm_src=pdf-interest
https://www.benchchem.com/product/b193450?utm_src=pdf-body
https://www.benchchem.com/product/b193450?utm_src=pdf-body
https://www.ansell.com/-/media/projects/ansell/website/pdf/life-science/controlled-environment/chemotherapy-white-paper.ashx
https://www.benchchem.com/product/b193450?utm_src=pdf-body
https://www.benchchem.com/product/b193450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Gloves

Double-gloving with powder-

free nitrile gloves tested for

use with chemotherapy drugs

(meeting ASTM D6978

standard).[1]

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination or after every

30-60 minutes of use. Double-

gloving provides an additional

layer of protection in case of a

puncture or tear in the outer

glove.[1]

Gown

Disposable, solid-front gown

made of a low-permeability

fabric (e.g., polyethylene-

coated polypropylene) with

long sleeves and tight-fitting

cuffs.[1]

Protects skin and personal

clothing from contamination.

Gowns should be changed

immediately if contaminated.

Eye and Face Protection
Chemical splash goggles and

a full-face shield.[1]

Protects against splashes and

aerosols that can be generated

during handling procedures.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when there is a risk of

generating aerosols or

handling powders outside of a

containment device.[1]

Minimizes the risk of inhalation

exposure to Irinotecan

particles.

Glove Permeation Data
The selection of appropriate gloves is critical. The American Society for Testing and Materials

(ASTM) D6978 standard is a rigorous test for the resistance of medical gloves to permeation by

chemotherapy drugs. The breakthrough time is the time it takes for the drug to permeate the

glove material. Longer breakthrough times indicate greater protection.
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Glove Brand/Type
Irinotecan
Concentration

Breakthrough Time
(minutes)

Standard

Ansell Nitrile Gloves Not Specified
No breakthrough up to

240 minutes
ASTM D6978

Halyard PURPLE

NITRILE
20.0 mg/ml

No breakthrough up to

240 minutes
ASTM D6978

Halyard STERLING

and STERLING XTRA

Nitrile Exam Gloves**

20.0 mg/ml
No breakthrough up to

240 minutes
ASTM D6978

Kimberly-Clark KC500

PURPLE NITRILE
20.0 mg/ml

Information not

publicly available
ASTM D6978

Note: Always consult the glove manufacturer's specific chemical resistance data for the most

up-to-date information. It is recommended to change gloves frequently, regardless of the

breakthrough time, as permeation can be affected by factors such as temperature, pressure,

and glove thickness.

Irinotecan Handling Workflow
The following diagram illustrates the logical workflow for selecting and using appropriate PPE

when handling Irinotecan.
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Caption: Workflow for PPE selection and use when handling Irinotecan.
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Experimental Protocol: Irinotecan Spill Cleanup
This protocol provides a step-by-step guide for safely cleaning up a small-scale Irinotecan spill

(less than 5 mL or 5 g).

Materials:

Chemotherapy spill kit containing:

Appropriate PPE (2 pairs of chemotherapy-tested gloves, disposable gown, face shield,

and N95 respirator)

Absorbent, plastic-backed sheets or pads

Disposable scoop and scraper

Chemo-specific hazardous waste disposal bags

Detergent solution

Deactivating agent (e.g., 5% sodium hypochlorite solution) - Note: Verify compatibility with

your institution's safety guidelines.

"Caution: Chemotherapy Spill" sign

Procedure:

Evacuate and Secure the Area:

Immediately alert others in the vicinity of the spill.

Restrict access to the spill area.

Post a "Caution: Chemotherapy Spill" sign.

Don Personal Protective Equipment (PPE):

Put on one pair of gloves.
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Don the disposable gown, ensuring cuffs are tucked into the gloves.

Put on the second pair of gloves over the gown cuffs.

Don the N95 respirator and face shield.

Contain the Spill:

For liquid spills: Gently cover the spill with absorbent pads, working from the outside in.

For powder spills: Carefully cover the spill with damp absorbent pads to avoid aerosolizing

the powder.

Clean the Spill:

Using the scoop and scraper, carefully collect the absorbent material and any remaining

solid waste.

Place all contaminated materials into the chemotherapy waste bag.

Decontaminate the Area:

Clean the spill area with the detergent solution, starting from the outer edge and working

inwards.

Rinse the area with clean water.

Apply the deactivating agent to the spill area and allow for the recommended contact time

as per your institution's protocol.

Rinse the area again with clean water.

Place all cleaning materials into the chemotherapy waste bag.

Doff PPE and Dispose of Waste:

Carefully remove the outer pair of gloves.

Remove the face shield and gown.
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Remove the inner pair of gloves.

Remove the respirator.

Place all used PPE into the chemotherapy waste bag.

Seal the waste bag and place it in a second hazardous waste bag.

Dispose of the sealed bag in the designated chemotherapy waste container.

Post-Cleanup:

Thoroughly wash hands with soap and water.

Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plan
All materials contaminated with Irinotecan, including unused drug, administration sets, PPE,

and cleaning materials, must be disposed of as hazardous cytotoxic waste.[2][3]

Sharps: Needles, syringes, and vials should be placed in a puncture-resistant, leak-proof

sharps container clearly labeled as "Cytotoxic Waste."[2][3]

Non-sharp waste: Gloves, gowns, tubing, and other contaminated materials should be

placed in a designated, leak-proof, and clearly labeled "Cytotoxic Waste" container.[3]

Follow all local, state, and federal regulations for the disposal of hazardous waste.[2]

By adhering to these safety and logistical guidelines, researchers, scientists, and drug

development professionals can minimize the risks associated with handling Irinotecan and

maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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